Diastereoisomeric dinuclear ruthenium complexes of 2,5-di(2-pyridyl)thiazolo[5,4-d]thiazole
Dalton Transactions Pub Date: 2004-11-16 DOI: 10.1039/B412344A
Abstract
The first metal complexes of 2,5-di(2-pyridyl)thiazolo[5,4-d]thiazole (5) are described. X-Ray crystal structures are reported for the free ligand 5, a dinuclear copper complex 6 and the two diastereoisomers, 7meso and 7rac, of the dinuclear bis(2,2′-bipyridine)ruthenium complex. The two diastereoisomers of 7 and the 4,4′-dimethyl-2,2′-bipyridine analogue 8 are readily separated by cation exchange chromatography. 1H NMR and visible absorption spectra and electrochemical data for the four dinuclear ruthenium complexes reveal that these have relatively small HOMO–LUMO energy gaps and exhibit relatively weak metal–metal interactions.
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